C-3 Hydroxyl Group Structural Differentiation
In a primary screen against recombinant human DNA topoisomerase I (topo I), 3-hydroxysarpagine (compound 3) was not selected for IC₅₀ determination, indicating no significant inhibitory activity under the assay conditions. In contrast, yohimbinic acid (compound 4) exhibited an IC₅₀ of 30 µM against topo I, and isorauhimbinic acid (compound 5) showed an IC₅₀ of 125 µM [1]. This differential activity profile demonstrates that 3-hydroxysarpagine is functionally distinct from these co-isolated alkaloids.
| Evidence Dimension | Human DNA topoisomerase I inhibition (IC₅₀, µM) |
|---|---|
| Target Compound Data | No significant inhibition detected; not selected for IC₅₀ determination |
| Comparator Or Baseline | Yohimbinic acid (compound 4): IC₅₀ = 30 µM; Isorauhimbinic acid (compound 5): IC₅₀ = 125 µM; Camptothecin (positive control): IC₅₀ = 20 µM |
| Quantified Difference | Target compound: inactive; Comparators: IC₅₀ values ranging from 30 to 125 µM |
| Conditions | Recombinant human topo I (2 units/µL); supercoiled plasmid DNA relaxation assay; incubated with compound |
Why This Matters
Researchers requiring a topoisomerase-inactive alkaloid for control experiments or analytical standards should select 3-hydroxysarpagine over yohimbinic acid to avoid confounding enzymatic inhibition.
- [1] Itoh, A.; Kumashiro, T.; Yamaguchi, M.; Nagakura, N.; Mizushina, Y.; Nishi, T.; Tanahashi, T. Indole alkaloids and other constituents of Rauwolfia serpentina. J. Nat. Prod. 2005, 68(6), 848–852. View Source
